N-methyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxamide

• IUPAC Name: N-methyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxamide
• InChI: InChI=1S/C12H17NOS/c1-13-12(14)11-8-9-6-4-2-3-5-7-10(9)15-11/h8H,2-7H2,1H3,(H,13,14)
• InChI Key: LJPPDKFGWUSRRE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=CC2=C(S1)CCCCCC2
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

Synthesis Analysis

The synthesis of hexahydrocycloocta[b]thiophene derivatives often involves molecular modification of known antimycobacterial molecules, leading to compounds with significant activity against Mycobacterium tuberculosis. For example, a study highlighted the development of tetrahydrothieno[2,3-c]pyridine-3-carboxamides and hexahydrocycloocta[b]thiophene-3-carboxamides through molecular modification, resulting in compounds with potent antimycobacterial activity (Nallangi et al., 2014).

Molecular Structure Analysis

Molecular structure analysis, including X-ray diffraction, is pivotal in confirming the configuration and conformation of synthesized compounds. A specific study on N-p-tolyl-2-acetylamino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide, a related compound, utilized X-ray diffraction to characterize its crystal structure, offering insights into the molecular arrangements and interactions that could be analogous to those in N-methyl-4,5,6,7,8,9-hexahydrocycloocta[b]thiophene-2-carboxamide (Analytical Sciences: X-ray Structure Analysis Online, 2004).